Cas no 3356-80-7 (5-chloro-2-methyloxazole-4-carboxylic acid)

• Product Name: 5-chloro-2-methyloxazole-4-carboxylic acid
• CAS No: 3356-80-7
• MF: C₅H₄ClNO₃
• MW: 161.543160438538
• CID: 6835771
• Update Time: 2025-02-28

5-chloro-2-methyloxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methyloxazole-4-carboxylic acid
• 4-Oxazolecarboxylic acid, 5-chloro-2-methyl-

• Inchi： 1S/C5H4ClNO3/c1-2-7-3(5(8)9)4(6)10-2/h1H3,(H,8,9)
• InChI Key： IVCCVOXNTIZJAK-UHFFFAOYSA-N
• SMILES： O1C(Cl)=C(C(O)=O)N=C1C

Experimental Properties

• Density: 1.520±0.06 g/cm3(Predicted)
• Melting Point: 166-167 °C (decomp)
• Boiling Point: 292.9±20.0 °C(Predicted)
• pka: 2.15±0.25(Predicted)